N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine

• IUPAC Name: 2-methoxy-5-phenyl-N-[(4-phenylmethoxyphenyl)methyl]aniline
• InChI: InChI=1S/C27H25NO2/c1-29-27-17-14-24(23-10-6-3-7-11-23)18-26(27)28-19-21-12-15-25(16-13-21)30-20-22-8-4-2-5-9-22/h2-18,28H,19-20H2,1H3
• InChI Key: CPMSCQWXPMGLTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC=C2)NCC3=CC=C(C=C3)OCC4=CC=CC=C4
• Molecular Formula: C27H25NO2
• Molecular Weight: 395.5 g/mol

Description

N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine, also known as BMB, is a chemical compound that has been widely studied for its potential applications in scientific research. BMB is a biphenylamine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Mechanism of Action

The mechanism of action of N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine is thought to involve the inhibition of various transporters and receptors in the brain and body. Specifically, N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine has been shown to inhibit the vesicular monoamine transporter, the serotonin transporter, and the dopamine transporter, among others. This inhibition leads to an increase in the concentration of these neurotransmitters in the synapse, resulting in various biochemical and physiological effects.
Biochemical and Physiological Effects:
N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of neurotransmitter transporters, the modulation of neurotransmitter release, and the inhibition of cancer cell proliferation. In addition, N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine has been shown to exhibit potential anti-inflammatory and antioxidant effects, making it a promising candidate for further study in these areas.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine for use in lab experiments is its high degree of selectivity for various transporters and receptors. This selectivity allows for more precise manipulation of neurotransmitter and cancer cell signaling pathways, leading to a better understanding of these processes. However, one limitation of N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine. One area of interest is the development of N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine analogs with improved solubility and selectivity for specific transporters and receptors. Another area of interest is the study of N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine in various animal models of neurological disorders and cancer, to further elucidate its potential therapeutic applications. Additionally, the potential anti-inflammatory and antioxidant effects of N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine warrant further study in various disease models.

Synthesis Methods

The synthesis of N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine typically involves the reaction of 4-methoxyphenylboronic acid with 4-(benzyloxy)benzyl chloride in the presence of a palladium catalyst. The resulting product is then purified through a series of chromatography steps to yield pure N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine.

Scientific Research Applications

N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and cancer research. In neuroscience, N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine has been shown to act as a potent inhibitor of the vesicular monoamine transporter, which plays a critical role in the release of neurotransmitters. This inhibition has been shown to have potential applications in the treatment of various neurological disorders, including depression and Parkinson's disease.
In pharmacology, N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine has been studied for its potential as a selective serotonin reuptake inhibitor, a class of drugs commonly used to treat depression and anxiety. N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine has been shown to exhibit a high degree of selectivity for the serotonin transporter, making it a promising candidate for further development as a therapeutic agent.
In cancer research, N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine has been studied for its potential as a chemotherapeutic agent. N-[4-(benzyloxy)benzyl]-4-methoxy-3-biphenylamine has been shown to exhibit potent antiproliferative effects in various cancer cell lines, making it a promising candidate for further development as a cancer treatment.